Cas no 1310085-00-7 (2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide)
2-Amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide is a specialized organic compound featuring a pyrazole moiety linked to a butanamide backbone. Its unique structure, combining a chloro-substituted pyrazole with an amino-butanamide group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both reactive amino and amide functionalities allows for further derivatization, enabling the development of novel bioactive molecules. The chloro substituent enhances its utility in cross-coupling reactions, while the polar amide group improves solubility in various solvents. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its structural versatility and potential for targeted interactions.
1310085-00-7 structure
Product Name:2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide
CAS No:1310085-00-7
MF:C7H11ClN4O
MW:202.641439676285
CID:5869087
PubChem ID:63040125
Update Time:2025-06-09
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-butanamide, α-amino-4-chloro-
- 2-Amino-4-(4-chloro-1h-pyrazol-1-yl)butanamide
- 1310085-00-7
- AKOS012339573
- EN300-1123569
- CS-0292556
- 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide
-
- Inchi: 1S/C7H11ClN4O/c8-5-3-11-12(4-5)2-1-6(9)7(10)13/h3-4,6H,1-2,9H2,(H2,10,13)
- InChI Key: NSFLTVAKZLHLGX-UHFFFAOYSA-N
- SMILES: C(N1N=CC(Cl)=C1)CC(N)C(=O)N
Computed Properties
- Exact Mass: 202.0621387g/mol
- Monoisotopic Mass: 202.0621387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 424.5±45.0 °C(Predicted)
- pka: 15.82±0.50(Predicted)
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123569-0.05g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1123569-0.1g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1123569-0.25g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1123569-0.5g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1123569-1.0g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1123569-2.5g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1123569-5.0g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1123569-10.0g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 10g |
$5774.0 | 2023-06-09 | ||
| Enamine | EN300-1123569-1g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1123569-5g |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide |
1310085-00-7 | 95% | 5g |
$3065.0 | 2023-10-26 |
2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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